N-(2-(3-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)thiophene-2-carboxamide
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Description
N-(2-(3-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C25H23N3O4S2 and its molecular weight is 493.6. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- N-(2-(3-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)thiophene-2-carboxamide and its analogs have been synthesized and characterized through various methods. For example, Sailaja Rani Talupur, K. Satheesh, K. Chandrasekhar (2021) reported the synthesis of related compounds, characterized by IR, 1HNMR, 13C-NMR, Mass, and elemental analysis.
Antimicrobial Evaluation and Docking Studies
- Some derivatives of this compound have been subjected to antimicrobial evaluation and molecular docking studies. For instance, YN Spoorthy, P. Kumar, T. S. Rani, L. Ravindranath (2021) focused on the anti-microbial activity and docking studies of newly synthesized analogues.
Novel Transformations and Synthesis Pathways
- Research has also delved into the novel transformations of the amino and carbonyl/nitrile groups in compounds like these, as demonstrated by N. Pokhodylo, O. Shyyka, R. Savka, M. Obushak (2010), exploring thienopyrimidine synthesis.
Antioxidant and Neuroprotective Effects
- Investigations into related compounds have highlighted their potential antioxidant and neuroprotective effects. Irene Pachón-Angona, H. Martin, S. Chhor, M. Oset-Gasque, B. Refouvelet, J. Marco-Contelles, L. Ismaili (2019) have identified compounds showing potent antioxidant capacity and neuroprotective effects.
Antiamnestic and Antihypoxic Activities
- Studies like those conducted by S. Ono, T. Yamafuji, H. Chaki, H. Morita, Y. Todo, N. Okada, M. Maekawa, K. Kitamura, M. Tai, H. Narita (1995) have explored the antiamnestic (AA) and antihypoxic (AH) activities of related compounds.
Antiarrhythmic, Serotonin Antagonist, and Antianxiety Activities
- Similar compounds have shown promising results in antiarrhythmic, serotonin antagonist, and antianxiety activities. A. Amr, M. Sherif, M. Assy, M. Al-Omar, Islam Ragab (2010) reported high activity compared with standard controls.
QSAR Studies
- Quantitative structure-activity relationship (QSAR) studies have been conducted to better understand the activity of related compounds. N. Al-Masoudi, B. Salih, Y. Al-Soud (2011) utilized semiempirical molecular orbital theory and density functional theory in their research.
Antibacterial Agents
- Compounds in this category have also shown promising antibacterial properties, as researched by M. Palkar, A. Patil, Girish Hampannavar, Mahamadhanif S. Shaikh, H. Patel, A. Kanhed, M. Yadav, R. Karpoormath (2017).
Properties
IUPAC Name |
N-[2-[3-[2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O4S2/c29-24(27-13-17-7-8-20-21(12-17)32-16-31-20)15-34-23-14-28(19-5-2-1-4-18(19)23)10-9-26-25(30)22-6-3-11-33-22/h1-8,11-12,14H,9-10,13,15-16H2,(H,26,30)(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJQOKUOMQVDCAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC(=O)CSC3=CN(C4=CC=CC=C43)CCNC(=O)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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